3-Cyano-4-cyclopropoxy-N-methylbenzamide

• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• IUPAC Name: 3-cyano-4-cyclopropyloxy-N-methylbenzamide
• InChI: InChI=1S/C12H12N2O2/c1-14-12(15)8-2-5-11(9(6-8)7-13)16-10-3-4-10/h2,5-6,10H,3-4H2,1H3,(H,14,15)
• InChI Key: TYTCHQDVIQXKRC-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=C(C=C1)OC2CC2)C#N

Description

3-Cyano-4-cyclopropoxy-N-methylbenzamide is a benzamide derivative characterized by a cyano group (-CN) at the 3-position, a cyclopropoxy substituent (-O-cyclopropyl) at the 4-position, and an N-methyl amide moiety. This compound’s structural features confer unique electronic and steric properties, making it a candidate for applications in catalysis, drug discovery, and materials science.

Preparation Methods

The synthesis of 3-Cyano-4-cyclopropoxy-N-methylbenzamide involves several steps. One common synthetic route includes the reaction of 4-cyclopropoxybenzonitrile with N-methylamine under specific conditions to form the desired product. The reaction typically requires a solvent such as dichloromethane and a catalyst like triethylamine. The reaction mixture is stirred at room temperature for several hours, followed by purification through column chromatography to obtain the pure compound .

Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. These methods often include the use of automated reactors and continuous flow systems to ensure consistent production quality.

Chemical Reactions Analysis

3-Cyano-4-cyclopropoxy-N-methylbenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide under acidic conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, leading to the formation of reduced amide derivatives.

Substitution: The cyano group can undergo nucleophilic substitution reactions with nucleophiles like amines or alcohols, resulting in the formation of substituted amides or esters.

Common reagents and conditions used in these reactions include organic solvents like methanol, ethanol, and dichloromethane, as well as catalysts like palladium on carbon for hydrogenation reactions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-Cyano-4-cyclopropoxy-N-methylbenzamide has a wide range of scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development for treating various diseases.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 3-Cyano-4-cyclopropoxy-N-methylbenzamide involves its interaction with specific molecular targets and pathways. The cyano group can act as an electrophile, reacting with nucleophilic sites on proteins and enzymes. This interaction can lead to the inhibition or activation of specific biochemical pathways, depending on the target. The cyclopropoxy group may also contribute to the compound’s binding affinity and specificity for certain molecular targets.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 3-Cyano-4-cyclopropoxy-N-methylbenzamide with structurally related benzamide derivatives, emphasizing substituent effects:

Compound Name	Substituents	Key Functional Groups	Notable Properties/Applications
3-Cyano-4-cyclopropoxy-N-methylbenzamide	Cyano, Cyclopropoxy, N-methyl	Benzamide, Cyano, Ether	Potential catalytic directing group; metabolic stability
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	Hydroxy-dimethylethyl, Methyl	Benzamide, Alcohol	N,O-bidentate directing group for C–H functionalization
N-(4-Chlorophenyl)-2-methoxy-4-methylbenzamide	Chloro, Methoxy, Methyl	Benzamide, Halogen, Ether	High fluorescence intensity; used in spectrofluorometry
3-(1-Cyano-1-methylethyl)-N-{4-methyl-3-[(3-methyl-4-oxoquinazolin-6-yl)amino]phenyl}benzamide	Cyano, Quinazolinyl, Methyl	Benzamide, Cyano, Heterocycle	Anticancer candidate due to quinazolinyl pharmacophore
N-(3-Chlorophenethyl)-4-nitrobenzamide	Chloro, Nitro, Phenethyl	Benzamide, Nitro, Halogen	Nitro group enhances reactivity but may reduce metabolic stability

Electronic and Steric Effects

• Cyano Group: Present in both 3-Cyano-4-cyclopropoxy-N-methylbenzamide and 3-(1-cyano-1-methylethyl)-N-{...}benzamide, this group withdraws electron density, increasing electrophilicity. However, steric hindrance from the 1-methylethyl group in the latter may reduce accessibility in catalytic applications compared to the cyclopropoxy-substituted compound .
• Cyclopropoxy vs.
• N-Methyl Amide : The N-methylation in the target compound reduces hydrogen-bonding capacity compared to the N-(2-hydroxy-1,1-dimethylethyl) analog, which may affect solubility but enhance metabolic resistance .